7-Chloro-4-(piperazin-1-yl)pyrido[3,2-d]pyrimidine
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Description
7-Chloro-4-(piperazin-1-yl)pyrido[3,2-d]pyrimidine is a derivative of pyrido[2,3-d]pyrimidine . Pyrido[2,3-d]pyrimidines are a class of compounds that have shown therapeutic interest and are present in relevant drugs . They are used on several therapeutic targets .
Synthesis Analysis
The synthesis of pyrido[2,3-d]pyrimidines involves various protocols . For instance, one reaction involves the condensation of DMF–DMA at the methyl group of the acetyl moiety, the cyclization to pyrido[2,3-d]pyrimidin-5-one accompanied by the elimination of N,N-dimethylpropionamide, N-methylation, and condensation at the methyl group of compound 12 .Molecular Structure Analysis
Pyridopyrimidines have four possible skeletons for the heterocyclic combination of pyrimidine and pyridine rings, depending on where the nitrogen atom is located in pyridine . The structure of this compound would be a specific instance of these skeletons.Chemical Reactions Analysis
Pyrimidine derivatives exert their potential through different action mechanisms . For example, one mechanism involves inhibiting protein kinases, essential enzymes for controlling cell growth, differentiation, migration, and metabolism .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound can be inferred from similar compounds. For instance, a related compound has a melting point of 212–214 ℃, and its ATR-FTIR (υmax cm −1) values are 3047 (=C–H, Stretch), 1661 (C=O, Stretch), 1561 (C=C, Stretch), 1418 (C–H, Band), 1242 (C–N, Stretch), 788 (C–Cl, Stretch) .Mechanism of Action
Properties
CAS No. |
897360-18-8 |
---|---|
Molecular Formula |
C11H12ClN5 |
Molecular Weight |
249.70 g/mol |
IUPAC Name |
7-chloro-4-piperazin-1-ylpyrido[3,2-d]pyrimidine |
InChI |
InChI=1S/C11H12ClN5/c12-8-5-9-10(14-6-8)11(16-7-15-9)17-3-1-13-2-4-17/h5-7,13H,1-4H2 |
InChI Key |
BMPWQHQLSTXNJZ-UHFFFAOYSA-N |
Canonical SMILES |
C1CN(CCN1)C2=NC=NC3=C2N=CC(=C3)Cl |
Origin of Product |
United States |
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